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Compound of Interest

Compound Name:
3-Chloro-1-(2-hydroxyphenyl)-1-

propanone

CAS No.: 35999-21-4

Cat. No.: B3032686

Get Quote

Executive Safety Assessment: The "Why" Behind the
Protocol
As researchers, we must look beyond the generic Safety Data Sheet (SDS). 3-Chloro-1-(2-
hydroxyphenyl)-1-propanone (CAS: 35999-21-4) is not merely an irritant; it is a

-chloroketone with a phenolic moiety.

Mechanistic Hazard Insight: Structurally, this molecule is a "masked" vinyl ketone. Under

physiological conditions or mild basic catalysis, it can undergo elimination of HCl to form the

corresponding

-unsaturated ketone (Michael acceptor).

Risk: Michael acceptors are potent electrophiles that covalently bind to nucleophilic residues

(cysteine/lysine) in proteins and DNA.
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Consequence: This creates a high potential for skin sensitization (allergic contact dermatitis)

and cytotoxicity, exceeding standard "irritant" classifications.

Directive: Standard nitrile gloves are insufficient for prolonged handling. We must employ a

barrier strategy that accounts for permeation of small, lipophilic alkylators.

Personal Protective Equipment (PPE) Matrix
This matrix defines the minimum requirements based on the task's exposure potential.

PPE Category
Standard Operation
(Weighing/Transfer
)

High-Risk
Operation
(Spill/Synthesis/He
ating)

Technical Rationale

Eye Protection

Chemical Splash

Goggles (Indirect

Vented)

Face Shield + Splash

Goggles

Crystalline fines can

cause severe ocular

damage; vapors are

lachrymatory.

Hand Protection

Double Gloving

RequiredInner: Nitrile

(4 mil)Outer: Nitrile (4-

8 mil)

Laminate/Composite

RequiredInner: Silver

Shield®

(EVOH/PE)Outer:

Nitrile (Dexterity)

Chlorinated ketones

can degrade thin

nitrile. Laminate films

provide broad-

spectrum resistance

to alkylators.

Respiratory
Fume Hood (Face

velocity: 100 fpm)

Respirator (P100 +

OV Cartridge)

Only if hood

containment is

breached. The phenol

group increases

boiling point, but dust

inhalation is the

primary vector.

Body Defense
Lab Coat (Cotton/Poly

blend), closed shoes

Tyvek® Sleeves or

Apron

Prevent accumulation

of dust on fabric cuffs

which can transfer to

wrists.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glove Selection Logic: The Permeation Defense
Do not rely on standard "blue nitrile" gloves for stock solution preparation. The lipophilic nature

of the phenyl ring combined with the small molecular size allows this compound to permeate

nitrile rubber before physical degradation is visible.

Recommended Glove Protocol:

Primary Barrier (High Exposure):Silver Shield® (Norfoil) or Ansell Barrier®.

Why: These multi-layer laminates prevent the diffusion of chlorinated organics.

Trade-off: Poor dexterity.

Dexterity Layer: Wear a standard Nitrile glove over the laminate glove.

Benefit: Compresses the loose laminate liner for better grip and protects the expensive

inner glove from physical tears.

Operational Workflow & Decision Logic
The following diagram outlines the decision-making process for handling this compound,

integrating safety checks into the experimental workflow.
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Task: Handle 3-Chloro-1-(2-hydroxyphenyl)-1-propanone

Risk Assessment:
Is material Solid or Solution?

Solid (Powder/Crystal)

 Powder

Solution (Organic Solvent)

 Liquid

Weighing Protocol:
1. Anti-static gun usage
2. Balance inside Hood
3. Double Nitrile Gloves

Reaction/Dissolution:
1. Use Fume Hood

2. Silver Shield® Liners if >100mL
3. Sash at lowest working height

 Prepare Stock

Emergency: SPILL EVENT

 Dropped Container

 Flask Breakage

Cleanup Protocol:
1. Do NOT wipe dry.

2. Cover with wet Vermiculite/Sand.
3. Scoop to HazWaste.

Click to download full resolution via product page
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Figure 1: Operational decision tree emphasizing the distinction between solid handling (dust

risk) and solution handling (permeation risk).

Detailed Operational Procedures
A. Receiving & Storage[1][2]

Inspection: Upon receipt, check the bottle for "sweating" or crystallization on the cap, which

indicates a seal failure.

Storage: Store at 2-8°C (Refrigerated). The

-chloro group is susceptible to hydrolysis or elimination at room temperature over time. Keep
under inert gas (Nitrogen/Argon) if the seal is broken to prevent oxidation of the phenol.

B. Weighing (The Critical Step)
The Hazard: Static electricity can cause the fine powder to "jump" onto the balance table or

your cuffs.

Protocol:

Place the analytical balance inside a chemically certified fume hood.

Use an anti-static gun or ionizer on the spatula and weighing boat before contact.

Technique: Do not reach into the stock bottle. Tap a small amount into a secondary

transfer vessel to avoid contaminating the main stock.

C. Spill Response (Dry vs. Wet)
Dry Spill: Do not sweep. Sweeping generates dust aerosols. Cover with a damp paper towel

(water or PEG-400) to weigh down particles, then wipe up.

Wet Spill (Solution):

Evacuate the immediate area if the solvent is volatile (e.g., DCM, THF).

Do not use paper towels alone (rapid evaporation).
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Cover with Vermiculite or Chemizorb®.

Collect into a dedicated jar labeled "Hazardous Waste: Chlorinated Organics."

Disposal & Deactivation
Environmental Fate: This compound is toxic to aquatic life due to its alkylating potential. Under

no circumstances should it enter the drainage system.[3]

Disposal Workflow:

Segregation: Segregate as Halogenated Organic Waste. Do not mix with strong oxidizers

(e.g., Nitric acid) or strong bases, as exothermic polymerization or elimination may occur.

Container: High-density polyethylene (HDPE) or Glass. Avoid metal containers if the solution

is acidic (corrosion risk).

Labeling: Must explicitly state "Toxic," "Irritant," and "Suspected Sensitizer."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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